- Preparation method of chipton (2-methyl-4-chlorophenoxy acetic acid) from sodium o-methylphenol and its application in herbicide, China, , ,
Cas no 94-74-6 (MCPA)

MCPA Properties
Names and Identifiers
-
- 2-(4-Chloro-2-methylphenoxy)acetic acid
- (4-Chloro-2-methylphenoxy)acetic Acid
- 2-METHYL-4-CHLOROPHENOXYACETIC ACID
- 4-chloro-o-tolyloxyacetic acid
- Agroxon
- Agroxone
- Bordermaster
- Chiptox
- MCPA
- metaxon
- phenoxic acid
- Zelan
- Rhomene
- Linormone
- Raphone
- Netazol
- Hornotuho
- Emcepan
- Rhomenc
- Mephanac
- Krezone
- Trasan
- Rhonox
- Anicon kombi
- Herbicide M
- Hedonal M
- Dicopur-M
- Okultin M
- Hedarex M
- Cornox-M
- Anicon M
- B-Selektonon M
- Acetic acid, (4-chloro-2-methylphenoxy)-
- Leuna M
- 2,4-MCPA
- Hormotuho
- Leyspray
- Shamrox
- Ustinex
- Vacate
- Kilsem
- Empal
- Hedapur M 52
- Vesako
- 2-(4-Chloro-2-methylphenoxy)acetic acid (ACI)
- Acetic acid, (4-chloro-2-methylphenoxy)- (9CI)
- Acetic acid, (4-chloro-o-toloxy)- (4CI)
- Acetic acid, [(4-chloro-o-tolyl)oxy]- (8CI)
- (2-Methyl-4-chlorophenoxy)acetic acid
- 2M-4Ch
- 2M2Kh
- 2M4Kh
- [(4-Chloro-o-tolyl)oxy]acetic acid
- Agritox
- Agritox 50
- Chipton
- CMPA
- Dicopur M
- Hormoneste
- MCP
- MCP (herbicide)
- MCPA (acid)
- MCPA (herbicide)
- Mecaphar
- Methoxone
- NSC 2351
- SAN 75
- 2-Methyl-4-chlorophenoxyaceticacid
-
- MDL: MFCD00004306
- InChIKey: WHKUVVPPKQRRBV-UHFFFAOYSA-N
- Inchi: 1S/C9H9ClO3/c1-6-4-7(10)2-3-8(6)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
- SMILES: O=C(COC1C(C)=CC(Cl)=CC=1)O
Computed Properties
- Exact Mass: 200.02400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 200.024022
- Heavy Atom Count: 13
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 46.5
Experimental Properties
- LogP: 2.11180
- PSA: 46.53000
- Merck: 5764
- Refractive Index: 1.5230 (estimate)
- Boiling Point: 288.02°C (rough estimate)
- Melting Point: 114-118 °C (lit.)
- Flash Point: 2 °C
- FEMA: 2909
- Solubility: water: insoluble(lit.)
- Color/Form: Colorless and odorless crystals.
- Solubility: Poorly soluble in water, easily soluble in most organic solvents.
- Density: 1.2799 (rough estimate)
MCPA Security Information
-
Symbol:
- RTECS:AG1575000
- WGK Germany:2
- Safety Instruction: S26-S37-S39-S36-S16
- Risk Phrases:R22; R38; R41
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 2765
- Hazard Statement: H302-H315-H318-H410
- Warning Statement: P273-P280-P305+P351+P338-P501
- Prompt:dangerous
- Storage Condition:Store at room temperature
- Risk Phrases: 22-38-41-50/53
- Signal Word:Danger
- Toxicity:LD50 orally in rats: 700 mg/kg (Rowe, Hymas)
MCPA Customs Data
- HS CODE:2918990022
- Customs Data:
China Customs Code:
2918990022Overview:
2918990022. 2nail4chlorine\2nail4Chloropropionic acid, etc. [including refined2nail4Chloropropionic acid]. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:S(Import and Export Pesticide Registration Certificate). Minimum tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2918990022 2-(4-chloro-2-methylphenoxy)acetic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%
MCPA Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005VQP-250mg |
Aceticacid, 2-(4-chloro-2-methylphenoxy)- |
94-74-6 | 98%(HPLC)powder | 250mg |
$45.00 | 2024-04-19 | |
Aaron | AR005VZ1-250mg |
Aceticacid, 2-(4-chloro-2-methylphenoxy)- |
94-74-6 | 95% | 250mg |
$52.00 | 2025-01-23 | |
abcr | AB139815-25 g |
(4-Chloro-2-methylphenoxy)acetic acid, 95%; . |
94-74-6 | 95% | 25 g |
€63.00 | 2023-07-20 | |
Apollo Scientific | BIM1010-25g |
4-Chloro-2-methylphenoxyacetic acid |
94-74-6 | 98% | 25g |
£20.00 | 2025-02-19 | |
Enamine | EN300-16931-0.05g |
2-(4-chloro-2-methylphenoxy)acetic acid |
94-74-6 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
eNovation Chemicals LLC | K44441-25g |
2-Methyl-4-chlorophenoxyaceticacid |
94-74-6 | 97% | 25g |
$200 | 2022-10-16 | |
Key Organics Ltd | KS-5262-1MG |
MCPA |
94-74-6 | >97% | 1mg |
£36.00 | 2025-02-08 | |
MedChemExpress | HY-B0859-10mM*1mLinDMSO |
MCPA |
94-74-6 | 98.95% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
TRC | C369470-100mg |
(4-Chloro-2-methylphenoxy)acetic Acid |
94-74-6 | 100mg |
$ 75.00 | 2023-04-18 | ||
BAI LING WEI Technology Co., Ltd. | M-8150S-A-09-1mL |
MCPA acid,2.0 mg/mL in MeOH |
94-74-6 | 2.0 mg/mL in MeOH | 1mL |
¥ 232 |
MCPA Synthesis
Synthetic Circuit 1
1.2 Reagents: Methanol ; 65 °C
1.3 Reagents: Sodium methoxide Solvents: Water ; 1.5 h, neutralized, 65 °C
Synthetic Circuit 2
1.2 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide , Iron chloride (FeCl3) ; 0.5 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 4 h, 70 °C
- Method for preparing phenoxy carboxylic acid-type weedicide, World Intellectual Property Organization, , ,
Synthetic Circuit 3
1.2 Reagents: Thionyl chloride Catalysts: tert-Butyl methyl sulfide , Iron chloride (FeCl3) ; 40 °C; 0.5 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 4 h, 70 °C
- Preparation of phenoxycarboxylic acid derivatives as herbicides, World Intellectual Property Organization, , ,
Synthetic Circuit 4
- Method for preparing chlorophenoxycarboxylic acid, China, , ,
Synthetic Circuit 5
Synthetic Circuit 6
Synthetic Circuit 7
Synthetic Circuit 8
Synthetic Circuit 9
Synthetic Circuit 10
Synthetic Circuit 11
Synthetic Circuit 12
Synthetic Circuit 13
Synthetic Circuit 14
Synthetic Circuit 15
1.2 Catalysts: Trimethylammonium chloride ; 20 °C → 115 °C; 115 °C → 25 °C
1.3 Reagents: Sodium hypochlorite ; 25 - 35 °C; 3 - 7 h, 25 - 35 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 50 - 80 °C; 0.5 - 2 h, 50 - 80 °C
- Preparation of 2-methyl-4-chlorophenoxyacetic acid, China, , ,
Synthetic Circuit 16
- Cycloalkylamine derivatives and related compounds as inhibitors of integrated stress response pathway and their preparation, World Intellectual Property Organization, , ,
Synthetic Circuit 17
MCPA Raw materials
- 4-Chloro-2-methylphenol
- MCPA-1-butyl Ester
- 2-(2-Methylphenoxy)acetic acid
- MCPA Methyl Ester
- 2-(4-chloro-2-methylphenoxy)ethanol
- 2-(2-methylphenoxy)ethanol
MCPA Preparation Products
MCPA Suppliers
MCPA Related Literature
-
Ana C. S. Alcantara,Yorexis González-Alfaro,Margarita Darder,Eduardo Ruiz-Hitzky,Pilar Aranda Dalton Trans. 2023 52 16951
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Yifei Zhou,Qiuxiao Wang,Tao Wang,Haixiang Gao New J. Chem. 2022 46 22621
-
M. Niemczak,R. Giszter,K. Czerniak,K. Marcinkowska,F. Walkiewicz RSC Adv. 2015 5 15487
-
R. Hill Analyst 1956 81 323
-
Hamza Ahmad Isiyaka,Khairulazhar Jumbri,Nonni Soraya Sambudi,Zakariyya Uba Zango,Nor Ain Fathihah Abdullah,Bahruddin Saad,Adamu Mustapha RSC Adv. 2020 10 43213
-
Anna Syguda,Katarzyna Marcinkowska,Katarzyna Materna RSC Adv. 2016 6 63136
-
F. Freeman,K. Gardner Analyst 1953 78 205
-
F. Freeman,K. Gardner Analyst 1953 78 205
-
Anna Turgu?a,Katarzyna Materna,Daniela Gwiazdowska,Filip Walkiewicz,Katarzyna Marcinkowska,Juliusz Pernak New J. Chem. 2019 43 4477
-
10. Fast adsorption and removal of 2-methyl-4-chlorophenoxy acetic acid from aqueous solution with amine functionalized zirconium metal–organic frameworkCuixiang Wei,Dan Feng,Yan Xia RSC Adv. 2016 6 96339
Related Categories
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Pesticide Chemicals Pesticide Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
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